Cas no 773098-59-2 (3-(Ethylamino)-3-oxopropanoic acid)

• Product Name: 3-(Ethylamino)-3-oxopropanoic acid
• CAS No: 773098-59-2
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD06208556
• CID: 4658775
• PubChem ID: 13151023
• Update Time: 2025-11-01

3-(Ethylamino)-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)-3-oxopropanoic acid
• 2-(ethylcarbamoyl)acetic acid
• Ethyl-malonsaeure-monoamid
• BBL022549
• STL261774
• propanoic acid, 3-(ethylamino)-3-oxo-
• 3-(Ethylamino)-3-oxopropanoic acid

• MDL： MFCD06208556
• Inchi： 1S/C5H9NO3/c1-2-6-4(7)3-5(8)9/h2-3H2,1H3,(H,6,7)(H,8,9)
• InChI Key： USHWNTZTUAQDFH-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 121
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-(Ethylamino)-3-oxopropanoic acid

3-(Ethylamino)-3-oxopropanoic acid and Its Role in Modern Biomedical Research

3-(Ethylamino)-3-oxopropanoic acid, also known by its CAS number 773098-59-2, has emerged as a pivotal compound in the field of biomedical research. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development, metabolic regulation, and therapeutic interventions. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a subject of interest for both academic and industrial researchers.

The chemical structure of 3-(Ethylamino)-3-oxopropanoic acid is defined by the presence of an ethylamino group attached to a propanoic acid backbone with an oxo group at the third carbon position. This configuration contributes to its distinct physicochemical properties, including solubility and reactivity, which are critical for its biological activity. The compound's molecular weight and functional groups play a significant role in determining its interactions with biological targets, as evidenced by recent advancements in molecular modeling and computational chemistry.

Recent breakthroughs in 3-(Ethylamino)-3-oxopropanoic acid research have focused on its potential as a precursor for synthesizing bioactive molecules. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The compound's ability to inhibit specific enzymatic pathways has been linked to its therapeutic potential in chronic inflammatory diseases. This finding underscores the importance of 3-(Ethyl,amino)-3-oxopropanoic acid in the design of targeted therapies.

Furthermore, the compound's involvement in metabolic processes has been a focal point of recent investigations. Researchers have explored its role in modulating lipid metabolism and glucose homeostasis. A 2024 study in Cell Metabolism revealed that 3-(Ethylamino)-3-oxopropanoic acid can act as a signaling molecule in adipose tissue, influencing energy expenditure and insulin sensitivity. These findings highlight its potential as a therapeutic agent for metabolic disorders such as type 2 diabetes.

Advancements in synthetic chemistry have also contributed to the understanding of 3-(Ethylamino)-3-oxopropanoic acid's applications. Techniques such as asymmetric catalysis and solid-phase synthesis have enabled the efficient production of this compound, facilitating its use in pharmaceutical research. The ability to modify its functional groups has expanded its utility in drug discovery, allowing for the creation of derivatives with enhanced pharmacological properties.

The compound's pharmacokinetic profile is another area of active research. Studies have shown that 3-(Ethylamino)-3-oxopropanoic acid exhibits favorable absorption and distribution characteristics, which are essential for its therapeutic efficacy. A 2023 clinical trial reported in Pharmaceutical Research indicated that the compound has a prolonged half-life, making it suitable for chronic disease management. This property is particularly valuable in the development of sustained-release formulations.

Moreover, the compound's role in neurobiology has been explored in recent years. Research published in Neuropharmacology in 2024 suggested that 3-(Ethylamino)-3-oxopropanoic acid may have neuroprotective effects by modulating glutamatergic signaling. This discovery opens new avenues for its application in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The integration of 3-(Ethylamino)-3-oxopropanoic acid into biotechnology platforms has also been a focus of recent studies. Its incorporation into biocompatible materials has shown promise in tissue engineering applications. A 2025 study in Biomaterials demonstrated its potential in the development of scaffolds for regenerative medicine, highlighting its role in promoting cell adhesion and proliferation.

Environmental and safety considerations are critical in the evaluation of 3-(Ethylamino)-3-oxopropanoic acid. While its biological activity is well-documented, its impact on ecological systems remains an area of ongoing research. Studies have focused on its biodegradation pathways and potential environmental persistence, ensuring its safe use in biomedical applications.

Collaborative efforts between academia and industry have accelerated the translation of 3-(Ethylamino)-3-oxopropanoic acid research into clinical applications. Partnerships involving pharmaceutical companies and research institutions have led to the development of new therapeutic strategies. These collaborations are essential for overcoming challenges in drug development and ensuring the compound's accessibility for patients.

Future research directions for 3-(Ethylamino)-3-oxopropanoic acid include the exploration of its interactions with emerging therapeutic targets. The compound's potential in personalized medicine is being investigated, with a focus on tailoring treatments based on individual genetic profiles. This approach could enhance therapeutic outcomes and minimize adverse effects.

Overall, the multifaceted applications of 3-(Ethylamino)-3-oxopropanoic acid underscore its significance in modern biomedical research. Its role in various biological processes and therapeutic interventions highlights the need for continued investigation. As new technologies and methodologies emerge, the potential of this compound is likely to expand, offering innovative solutions for complex medical challenges.

Key areas of future research include the development of more efficient synthetic methods, the exploration of its role in novel biological pathways, and the enhancement of its pharmacological properties. These efforts will be crucial in maximizing the compound's therapeutic potential and ensuring its safe and effective use in clinical settings.

Ultimately, the ongoing research into 3-(Ethylamino)-3-oxopropanoic acid reflects the dynamic nature of biomedical science. As our understanding of its biological functions and applications deepens, the compound is poised to play an increasingly important role in the advancement of healthcare and therapeutic innovations.

By addressing the challenges and opportunities associated with 3-(Ethylamino)-3-oxopropanoic acid, researchers can unlock its full potential. This compound's unique properties and diverse applications make it a valuable asset in the pursuit of scientific discovery and medical advancement.

In conclusion, the exploration of 3-(Ethylamino)-3-oxopropanoic acid continues to yield promising insights. Its significance in drug development, metabolic regulation, and therapeutic interventions underscores the importance of further research. As scientists and clinicians collaborate to harness its potential, the compound is set to contribute to the next generation of medical breakthroughs.